BENGHE Methodological & Application

Check Availability & Pricing

Application of Gka-50 in high-throughput
screening for glucokinase activators.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gka-50

Cat. No.: B041499

Application of GKA-50 in High-Throughput
Screening for Glucokinase Activators

Application Note & Protocol

Introduction

Glucokinase (GK), a key enzyme in glucose metabolism, acts as a glucose sensor in
pancreatic 3-cells and hepatocytes, regulating insulin secretion and hepatic glucose uptake. Its
central role in glucose homeostasis makes it an attractive therapeutic target for type 2
diabetes. Glucokinase activators (GKAs) are small molecules that allosterically activate GK,
leading to increased glucose phosphorylation and subsequent physiological effects, such as
enhanced insulin secretion and reduced blood glucose levels. High-throughput screening
(HTS) is a critical tool for the discovery of novel and potent GKAs.

GKA-50 is a potent, well-characterized glucokinase activator that serves as an excellent
reference compound in HTS campaigns. With a reported EC50 of approximately 33 nM for
glucokinase activation, GKA-50 provides a robust positive control for assay development,
validation, and screening.[1][2] This document provides detailed protocols and application
notes for the use of GKA-50 in both biochemical and cell-based HTS assays for the discovery
of novel glucokinase activators.

GKA-50: A Potent Glucokinase Activator
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GKA-50 is a small molecule that binds to an allosteric site on the glucokinase enzyme,

inducing a conformational change that increases the enzyme's affinity for glucose and

enhances its catalytic activity.[3] This mechanism of action leads to a potentiation of glucose-

stimulated insulin secretion from pancreatic -cells and an increase in glucose uptake and

glycogen synthesis in the liver.

Chemical and Physical Properties of GKA-50

Property Value Reference
Molecular Weight 464.51 g/mol [1]

Formula C26H28N206

CAS Number 851884-87-2

Purity >98%

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

Biological Activity of GKA-50

CelllEnzyme

Parameter Value Reference
System
EC50 (Glucokinase Recombinant Human
o 33nM _ [1](2]

Activation) Glucokinase
EC50 (Insulin

_ 65 nM INS-1 Cells [2]
Secretion)
EC50 (Cell

1-2 uM INS-1 Cells [2]

Proliferation)

Glucokinase Signhaling Pathway

The activation of glucokinase by compounds like GKA-50 initiates a cascade of events within

the pancreatic (3-cell, ultimately leading to insulin secretion. The following diagram illustrates

this key signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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